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Macrolide lactams
Macrolide lactams are a class of cyclic polyketides characterized by a large macrocyclic ring containing multiple lactam units, typically with a 14- to 16-membered ring structure. These compounds exhibit potent antimicrobial activity against gram-positive bacteria and some gram-negative bacteria, fungi, and other pathogens due to their unique chemical structure and biological properties.
Macrolide lactams function by inhibiting bacterial protein synthesis. They specifically target the 50S ribosomal subunit of prokaryotes, binding to the peptidyl transferase center and preventing translocation of peptidyl-tRNA during translation. This mechanism leads to the production of incomplete proteins, ultimately causing cell death.
The most well-known macrolide lactams include erythromycin, clarithromycin, and azithromycin, which are widely used in clinical settings for the treatment of respiratory tract infections, skin infections, and other bacterial diseases. These compounds have also shown promise in various non-infectious conditions such as inflammatory bowel disease and cystic fibrosis due to their anti-inflammatory properties.
Due to their broad spectrum of activity and effectiveness against drug-resistant strains, macrolide lactams remain a crucial class of antibiotics in modern medicine. However, the development of resistance by pathogens is a concern, necessitating ongoing research into new formulations and combinations for enhanced efficacy.
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Synthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical BiopharmaceuticalsSynthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical Biopharmaceuticals Introduction to 4'-Aminoacetophenone 4'-Aminoacetophenone is an organic compound that has garnered significant attention in recent years due to its potential applications in chemical biopharmaceuticals. This compound, with the molecular formula C8H9NO, serves as a valuable intermediate in...
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(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals Introduction to (3-Formylphenyl)boronic Acid (3-Formylphenyl)boronic Acid is an emerging compound of significant interest in the fields of medicinal chemistry and biopharmaceuticals. Its unique structure combines a formyl group with a boronic acid moiety, making it a versatile entity for various chemical and biological...
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The Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A ReviewThe Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A Review Introduction to 4-Aminosalicylic Acid and Its Role in Biomedicine 4-Aminosalicylic acid (4-ASA), also known as para-aminosalicylic acid, is a derivative of salicylic acid with an amino group attached at the para position. This compound has gained significant attention in the field of chemical...
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4-Methanesulfonylbenzamide Cas No: 4461-38-5 -
